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Cat. No.: B105015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the vapor pressure and boiling point of 1-
Nitropropane, a versatile solvent and chemical intermediate. The following sections detail its

physicochemical properties, the experimental methodologies for their determination, and the

fundamental relationship between vapor pressure and temperature.

Physicochemical Properties of 1-Nitropropane
1-Nitropropane (CAS No: 108-03-2) is a colorless, oily liquid with a distinctive, somewhat

disagreeable odor.[1][2][3] It is classified as a nitroalkane and is an isomer of 2-nitropropane.[4]

Its utility as a solvent in coatings, inks, and various separation processes, as well as its

application in chemical synthesis and as a propellant, necessitates a thorough understanding

of its physical properties.[5][6]

Boiling Point
The normal boiling point of a liquid is the temperature at which its vapor pressure equals the

standard atmospheric pressure (760 mmHg or 101.3 kPa). For 1-Nitropropane, the normal

boiling point is consistently reported in the range of 131 °C to 132 °C (268 °F to 270 °F; 404 K

to 405 K).[1][4][5][7] This relatively high boiling point, in comparison to propane, is attributed to

the significant intermolecular dipole-dipole interactions arising from the polar nitro group, in

addition to London dispersion forces.[1]
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Vapor Pressure
Vapor pressure is a critical measure of a liquid's volatility. The vapor pressure of 1-
Nitropropane increases with temperature, as more molecules gain sufficient kinetic energy to

escape from the liquid phase into the gaseous phase. The relationship between temperature

and vapor pressure is crucial for safe handling, storage, and process design.

Data Presentation
The following table summarizes the vapor pressure of 1-Nitropropane at various

temperatures, compiled from multiple reputable sources.

Temperature (°C) Temperature (K)
Vapor Pressure
(mmHg)

Vapor Pressure
(kPa)

20 293.15 7.5 - 8 1.0 - 1.07

25 298.15 21.0 2.80

50 323.15 66.2 8.83

55 328.15 100 13.33

75 348.15 177.1 23.61

90 363.15 400 53.33

100 373.15 415.1 55.34

131-132 404.15-405.15 760 101.3

Note: The boiling point represents the temperature at which the vapor pressure equals

standard atmospheric pressure (760 mmHg).

The relationship between the logarithm of vapor pressure and the reciprocal of the absolute

temperature can be described by the Clausius-Clapeyron equation. For 1-Nitropropane, the

Antoine equation, a semi-empirical correlation, can also be used to model this relationship with

high accuracy over a specific temperature range. The coefficients for the Antoine equation

(log₁₀(P) = A − (B / (T + C)), where P is in bar and T is in Kelvin) for 1-Nitropropane between

331.80 K and 404.53 K are: A = 4.23774, B = 1466.368, and C = -58.029.[8]
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Experimental Protocols
The accurate determination of vapor pressure and boiling point relies on standardized

experimental procedures. The following sections detail the methodologies commonly employed

for these measurements.

Determination of Vapor Pressure: The Isoteniscope
Method (ASTM D2879)
The isoteniscope method is a standard procedure for determining the vapor pressure-

temperature relationship of liquids.[2][6]

Principle: The sample is introduced into the isoteniscope, and dissolved gases are removed by

gentle boiling under reduced pressure. The pressure of the system is then adjusted so that the

liquid levels in the U-tube of the isoteniscope are equal. At this point, the external pressure,

measured by a manometer, is equal to the vapor pressure of the liquid at the given

temperature.

Apparatus:

Isoteniscope: A glass apparatus consisting of a sample bulb connected to a small U-tube

manometer.

Constant Temperature Bath: A bath capable of maintaining a stable temperature with a

precision of ±0.1 °C.

Pressure Control and Measurement System: A vacuum pump, a surge tank, and a

manometer (mercury or digital) for precise pressure control and measurement.

Thermometer: A calibrated thermometer for accurate temperature readings.

Procedure:

Sample Preparation: The isoteniscope bulb is filled with the 1-Nitropropane sample.

Degassing: The isoteniscope is connected to the vacuum system, and the pressure is

carefully reduced to induce gentle boiling of the sample at a low temperature. This process
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removes dissolved air and other volatile impurities.

Measurement: The isoteniscope is immersed in the constant temperature bath set to the

desired temperature.

The external pressure is adjusted by admitting small amounts of air or using the vacuum

pump until the liquid levels in the U-tube of the isoteniscope are equal.

The temperature of the bath and the corresponding pressure from the external manometer

are recorded.

This procedure is repeated at various temperatures to obtain a set of vapor pressure data

points.

Determination of Boiling Point
Several methods can be employed to determine the boiling point of a liquid with high accuracy.

1. Ebulliometer Method: An ebulliometer is a specialized instrument designed for the precise

measurement of boiling points.[5]

Principle: The liquid is heated to its boiling point in the ebulliometer. A Cottrell pump or a similar

device ensures that the thermometer is bathed in a continuous stream of vapor and boiling

liquid, preventing superheating and ensuring the measured temperature is the true equilibrium

boiling point.

Apparatus:

Ebulliometer: Comprising a boiling flask, a condenser, a thermometer well, and a Cottrell

pump.

Heat Source: An electric heating mantle.

Calibrated Thermometer or Temperature Probe.

Procedure:

The 1-Nitropropane sample is placed in the boiling flask of the ebulliometer.
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A condenser is attached to prevent the loss of vapor.

The sample is heated gently.

The Cottrell pump continuously sprays the boiling liquid over the thermometer bulb.

The temperature is recorded when it becomes stable, which indicates the boiling point at the

ambient atmospheric pressure.

The observed boiling point is then corrected to standard atmospheric pressure.

2. Thiele Tube Method (for small quantities): This is a convenient micro-method for determining

the boiling point.

Principle: A small sample is heated in a tube along with an inverted capillary tube. As the liquid

is heated, the air trapped in the capillary tube expands and escapes. When the liquid is allowed

to cool, the point at which the liquid is drawn back into the capillary tube corresponds to the

boiling point, as the vapor pressure inside the capillary equals the external pressure.

Apparatus:

Thiele Tube: A glass tube designed to allow for efficient and uniform heating of a liquid by

convection.

Heating Oil: A high-boiling, stable liquid like mineral oil or silicone oil.

Small Test Tube and Capillary Tube.

Thermometer.

Procedure:

A small amount of 1-Nitropropane is placed in the small test tube.

A capillary tube, sealed at one end, is placed open-end down into the test tube.

The test tube is attached to a thermometer and immersed in the Thiele tube containing

heating oil.
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The side arm of the Thiele tube is gently heated.

Heating is continued until a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube.

The heat source is removed, and the apparatus is allowed to cool slowly.

The temperature at which the stream of bubbles ceases and the liquid just begins to enter

the capillary tube is recorded as the boiling point.

Visualization of Physicochemical Relationships
The following diagram illustrates the fundamental relationship between increasing temperature,

the corresponding rise in vapor pressure, and the eventual attainment of the boiling point for 1-
Nitropropane.
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Caption: Relationship between temperature and vapor pressure of 1-Nitropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b105015?utm_src=pdf-body-img
https://www.benchchem.com/product/b105015?utm_src=pdf-body
https://www.benchchem.com/product/b105015?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. store.astm.org [store.astm.org]

2. store.astm.org [store.astm.org]

3. petrolube.com [petrolube.com]

4. standards.iteh.ai [standards.iteh.ai]

5. Ebulliometer - Wikipedia [en.wikipedia.org]

6. ASTM D2879 - eralytics [eralytics.com]

7. merriam-webster.com [merriam-webster.com]

8. laboratuar.com [laboratuar.com]

To cite this document: BenchChem. [1-Nitropropane: A Comprehensive Technical Guide to
Vapor Pressure and Boiling Point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105015#vapor-pressure-and-boiling-point-of-1-
nitropropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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